Cas no 167354-41-8 (Zosuquidar)

• Product Name: Zosuquidar
• CAS No: 167354-41-8
• MF: C₃₂H₃₁F₂N₃O₂
• MW: 527.60
• CID: 65772
• PubChem ID: 3036703
• Update Time: 2025-09-19

Zosuquidar Chemical and Physical Properties

Names and Identifiers

• Zosuquidar
• (2R)-1-{4-[(1aR,6r,10bS)-1,1-Difluoro-1,1a,6,10b-tetrahydrodibenzo[a,e]cyclopropa[c]cyclohepten-6-yl]piperazin-1-yl}-3-(quinolin-5-yloxy)propan-2-ol
• LY335979
• LY-335979
• Unii-ab5K82X98y
• Zosuquidar [inn]
• (2R)-Anti-5-[3-[4-(10,11-difluoromethanodibenzosuber-5-yl)piperazin-1-yl]-2-hydroxypropoxy]quinoline hydrochloride
• NCGC00386147-04
• 167354-41-8
• ZOSUQUIDAR [WHO-DD]
• Zosuquidar Trihydrochloride
• GTPL11788
• IHOVFYSQUDPMCN-DBEBIPAYSA-O
• SCHEMBL12432743
• J-500908
• (2R)-1-[4-[(2R,4S)-3,3-difluoro-11-tetracyclo[10.4.0.02,4.05,10]hexadeca-1(16),5,7,9,12,14-hexaenyl]piperazin-1-yl]-3-quinolin-5-yloxypropan-2-ol
• (2R)-1-{4-[(1aR,6R,10bS)-1,1-Difluoro-1,1a,6,10b-tetrahydrodibenzo[a,e]cyclopropa[c]cyclohepten-6-yl]piperazin-1-yl}-3-(quinolin-5-y loxy)propan-2-ol
• IHOVFYSQUDPMCN-CPESPADLSA-N
• Q8074586
• ZOSUQUIDAR [MI]
• CHEMBL444172
• CS-0921
• NS00073202
• IHOVFYSQUDPMCN-XAKVHENESA-N
• HY-15255
• NCGC00274062-09
• LY 335979
• BDBM50420186
• 1-Piperazineethanol, 4-((1aalpha,6alpha,10balpha)-1,1-difluoro-1,1a,6,10b-tetrahydrodibenzo(a,e)cyclopropa(c)cycloheptan-6-yl)-alpha-1((5-quinolinyloxy)methyl-, (alphaR)-
• DTXSID9057894
• CHEBI:94717
• AKOS027325798
• AB5K82X98Y
• BRD-K70557564-305-03-6
• Q27166515
• NCGC00274062-01
• LSM-5782
• (2R)-1-[4-[(2S,4R)-3,3-difluoro-11-tetracyclo[10.4.0.02,4.05,10]hexadeca-1(16),5,7,9,12,14-hexaenyl]piperazin-1-yl]-3-quinolin-5-yloxypropan-2-ol
• NS00073659
• BRD-K70557564-305-01-0
• DB06191
• NCGC00389568-01
• CHEMBL3907347
• ZQU

• MDL： MFCD09837761
• Inchi： 1S/C32H31F2N3O2/c33-32(34)29-22-7-1-3-9-24(22)31(25-10-4-2-8-23(25)30(29)32)37-17-15-36(16-18-37)19-21(38)20-39-28-13-5-12-27-26(28)11-6-14-35-27/h1-14,21,29-31,38H,15-20H2/t21-,29-,30+,31-/m1/s1
• InChI Key： IHOVFYSQUDPMCN-DBEBIPAYSA-N
• SMILES： FC1([C@H]2[C@@H]1C3=C([C@@H](C4=CC=CC=C42)N5CCN(CC5)C[C@H](COC6=C7C=CC=NC7=CC=C6)O)C=CC=C3)F

Computed Properties

• Exact Mass: 527.23800
• Monoisotopic Mass: 527.238
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 39
• Rotatable Bond Count: 6
• Complexity: 806
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.8A^2
• XLogP3: 4.9

Experimental Properties

• Color/Form: Solid powder, power
• Density: 1.36
• Melting Point: No data available
• Boiling Point: 690.5±55.0 °C at 760 mmHg
• Flash Point: 371.4±31.5 °C
• Refractive Index: 1.691
• Solubility: H2O: soluble4mg/mL, clear (warmed)
• PSA: 48.83000
• LogP: 5.08720
• Vapor Pressure: 0.0±2.3 mmHg at 25°C

Zosuquidar Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Dibenzocycloheptenes Dibenzocycloheptenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Dibenzocycloheptenes
• Pharmaceutical and Biochemical Products Medical Target Class